Cas no 1807226-25-0 (Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate)

• Product Name: Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate
• CAS No: 1807226-25-0
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945589
• Update Time: 2025-05-20

Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-12(16)5-8-3-9(6-13)10(7-14)4-11(8)15/h3-4,15H,2,5-6H2,1H3
• InChI Key： GXLDNXPRCVCRKO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(=C1)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate

Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate: A Comprehensive Overview

Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate, with the CAS number 1807226-25-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is characterized by its phenyl ring structure, which is substituted with a hydroxyl group at the 2-position, a cyano group at the 4-position, and a bromomethyl group at the 5-position. The acetate ester group attached to the phenyl ring further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate in various fields, including pharmaceutical chemistry, agrochemicals, and materials science. Its structure makes it an ideal candidate for exploring novel synthetic pathways and for developing advanced materials with tailored properties. The presence of multiple functional groups—hydroxyl, cyano, bromomethyl, and acetate—provides a platform for diverse chemical transformations, enabling researchers to design molecules with specific biological or physical characteristics.

The synthesis of Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate involves a series of carefully controlled reactions. Starting from the corresponding phenol derivative, researchers typically employ nucleophilic substitution and esterification reactions to introduce the desired substituents. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The hydroxyl group can be readily oxidized to a ketone or further functionalized to introduce additional substituents, while the cyano group can participate in various condensation reactions. These transformations are particularly valuable in drug discovery, where structural diversity is crucial for identifying novel therapeutic agents.

In addition to its role in drug development, Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate has shown potential in agrochemicals. Its ability to undergo nucleophilic substitution reactions makes it an attractive candidate for designing pesticides and herbicides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing these reactions to enhance the stability and bioavailability of the resulting compounds.

The bromomethyl group in this compound plays a critical role in its reactivity. Bromine's electrophilic nature facilitates substitution reactions, enabling researchers to introduce various functional groups into the molecule. This property has been exploited in the development of advanced materials, such as polymers and nanoparticles, which exhibit enhanced mechanical and thermal properties.

From a sustainability perspective, Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate offers opportunities for green chemistry practices. Its synthesis can be designed to minimize waste generation and maximize atom economy by employing catalytic processes and renewable feedstocks. Furthermore, its use as an intermediate in eco-friendly chemical transformations aligns with global efforts to reduce environmental footprint.

In conclusion, Ethyl 5-bromomethyl-4-cyano-2-hydroxyphenylacetate (CAS No: 1807226-25-0) is a versatile compound with immense potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.